Cas no 76561-89-2 (1,2,3,4-tetrahydronaphthalene-1,2,4-triol)

• Product Name: 1,2,3,4-tetrahydronaphthalene-1,2,4-triol
• CAS No: 76561-89-2
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1780737
• PubChem ID: 187098
• Update Time: 2025-04-21

1,2,3,4-tetrahydronaphthalene-1,2,4-triol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydronaphthalene-1,2,4-triol
• Compound NP-022092
• DTXCID601424900
• 76561-89-2
• DTXSID20997903
• AKOS040737766

• Inchi： 1S/C10H12O3/c11-8-5-9(12)10(13)7-4-2-1-3-6(7)8/h1-4,8-13H,5H2
• InChI Key： JZINUBOCUVPLGH-UHFFFAOYSA-N
• SMILES： OC1C(C2C=CC=CC=2C(C1)O)O

Computed Properties

• Exact Mass: 180.079
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.416
• Boiling Point: 384.8°C at 760 mmHg
• Flash Point: 195.5°C
• Refractive Index: 1.675